4-(4-Pyridinylmethoxy)-1-naphthalenamine

• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 4-(pyridin-4-ylmethoxy)naphthalen-1-amine
• InChI: InChI=1S/C16H14N2O/c17-15-5-6-16(14-4-2-1-3-13(14)15)19-11-12-7-9-18-10-8-12/h1-10H,11,17H2
• InChI Key: ISYKXHGAZQANDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2OCC3=CC=NC=C3)N

Description

4-(4-Pyridinylmethoxy)-1-naphthalenamine is a useful research compound. Its molecular formula is C16H14N2O and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-tert-Butyloxycarbonylamino-1-naphthol (41) can be alkylated with 4-chloromethylpyridine hydrochloride in a non-protic solvent, such as acetonitrile, with a base, such as powdered potassium carbonate, at temperatures between 60-80° C. Purification of the product 4-tert-butyloxycarbonylamino-1-(pyridin-4-yl-methyl)naphthalene (44) can be accomplished by silica gel chromatography. Removal of the BOC-protecting group can be accomplished with HCl in a non-protic solvent, such as dioxane, to provide 1-amino-4-(pyridin-4-yl-methoxy)naphthalene (43) as the hydrochloride salt.